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Compound of Interest

Compound Name: 3-Cyclobutyl-3-oxopropanenitrile

Cat. No.: B043533 Get Quote

Technical Support Center: 3-Cyclobutyl-3-
oxopropanenitrile
This technical support center provides essential information for researchers, scientists, and

drug development professionals on the proper handling and storage of 3-Cyclobutyl-3-
oxopropanenitrile (CAS No. 118431-89-3).

Frequently Asked Questions (FAQs)
Q1: What are the primary hazards associated with 3-Cyclobutyl-3-oxopropanenitrile?

A1: 3-Cyclobutyl-3-oxopropanenitrile is classified as a combustible liquid.[1] It is harmful if

swallowed, in contact with skin, or if inhaled.[1] Additionally, it can cause skin and serious eye

irritation, and may cause respiratory irritation.[1] Appropriate personal protective equipment

(PPE) should be worn at all times when handling this compound.

Q2: What are the recommended storage conditions for 3-Cyclobutyl-3-oxopropanenitrile?

A2: While specific stability studies for 3-Cyclobutyl-3-oxopropanenitrile are not readily

available, based on a structurally similar compound, 3-Cyclopropyl-3-oxopropanenitrile, it is

recommended to store the material in a freezer at or below -20°C.[2][3] The compound should

be kept in a tightly sealed container, protected from light, and under an inert atmosphere (e.g.,

nitrogen or argon) to prevent degradation.
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Q3: My experimental results are inconsistent. Could the handling or storage of 3-Cyclobutyl-3-
oxopropanenitrile be a factor?

A3: Yes, improper handling or storage can lead to degradation of the compound, affecting

experimental outcomes. The nitrile group is susceptible to hydrolysis under strongly acidic or

basic conditions, which could lead to the formation of a carboxylic acid or amide. Ensure that

the compound is handled under anhydrous conditions if your reaction is sensitive to moisture.

Q4: What materials should be avoided when working with 3-Cyclobutyl-3-oxopropanenitrile?

A4: 3-Cyclobutyl-3-oxopropanenitrile should not come into contact with strong oxidizing

agents, strong acids, or strong bases, as these can cause vigorous reactions or degradation.

Q5: What is the expected shelf-life of 3-Cyclobutyl-3-oxopropanenitrile?

A5: A specific shelf-life has not been determined for this compound. However, for nitrile

compounds stored under ideal conditions (frozen, under inert gas, and protected from light), a

shelf-life of several years can be expected. It is always best practice to re-analyze the purity of

the material if it has been in storage for an extended period.
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Issue Possible Cause Troubleshooting Steps

Inconsistent reaction yields or

unexpected side products

Degradation of starting

material due to improper

storage.

- Ensure the compound is

stored in a freezer at or below

-20°C. - Store under an inert

atmosphere (nitrogen or

argon). - Protect from light by

using an amber vial or storing

in a dark location.

Contamination with water

leading to hydrolysis.

- Handle the compound in a

glove box or under a stream of

inert gas. - Use anhydrous

solvents for your reaction.

Incompatibility with reaction

reagents.

- Avoid strong acids, strong

bases, and strong oxidizing

agents.

Change in physical

appearance of the material

(e.g., color change)

Decomposition of the

compound.

- Discard the material if

significant changes in

appearance are observed. -

Verify the purity of a small

sample using an appropriate

analytical method (e.g., NMR,

GC-MS).

Difficulty in dissolving the

compound

Use of an inappropriate

solvent.

- Test solubility in a small scale

with various appropriate

solvents for your experiment.

Quantitative Data Summary
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Parameter Value Source

CAS Number 118431-89-3 [1]

Molecular Formula C₇H₉NO [1]

Molecular Weight 123.15 g/mol [1]

Appearance
Colorless to light yellow liquid

(predicted)
[2]

Boiling Point 208.9 ± 13.0 °C at 760 mmHg [4]

Flash Point 80.1 ± 19.8 °C [4]

Density 1.1 ± 0.1 g/cm³ [4]

Recommended Storage Temp.
≤ -20°C (based on similar

compound)
[2][3]

Experimental Protocols
Protocol 1: General Handling Procedure

Work in a well-ventilated fume hood.

Wear appropriate personal protective equipment (PPE), including safety goggles, a lab coat,

and chemical-resistant gloves.

To maintain compound integrity, particularly for moisture-sensitive experiments, handle under

an inert atmosphere (e.g., in a glove box or using a Schlenk line).

Use clean, dry glassware and syringes.

Avoid inhalation of vapors and contact with skin and eyes.

In case of a spill, absorb with an inert material and dispose of it as hazardous waste.
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Caption: Logical workflow for the proper handling and storage of 3-Cyclobutyl-3-
oxopropanenitrile.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b043533#handling-and-storage-recommendations-for-
3-cyclobutyl-3-oxopropanenitrile]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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